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Compound of Interest

Compound Name: Oleyl Oleate

Cat. No.: B145538 Get Quote

CAS Number: 3687-45-4

IUPAC Name: [(Z)-octadec-9-enyl] (Z)-octadec-9-enoate

Introduction
Oleyl oleate is a wax ester synthesized from the formal condensation of oleic acid and oleyl

alcohol.[1] It is a versatile compound with applications in cosmetics, and increasingly, in

pharmaceuticals as a formulation excipient.[2][3] This technical guide provides an in-depth

overview of oleyl oleate, including its physicochemical properties, synthesis, and potential

applications in drug delivery, tailored for researchers, scientists, and drug development

professionals.

Physicochemical Properties
Oleyl oleate is a colorless to pale yellow, oily liquid with a mild odor.[3] It is characterized by its

long hydrocarbon chains, which impart hydrophobic properties.[3] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Oleyl Oleate
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Property Value Reference(s)

Identifiers

CAS Number 3687-45-4 [4]

IUPAC Name
[(Z)-octadec-9-enyl] (Z)-

octadec-9-enoate
[5]

Molecular Formula C₃₆H₆₈O₂ [4]

Molecular Weight 532.92 g/mol

Physical Properties

Appearance Colorless to pale yellow liquid [3]

Boiling Point 596.48 °C [4]

Melting Point -7.1 °C [4]

Flash Point 233.5 °C (452.3 °F)

Solubility

Water Insoluble [4]

Organic Solvents
Soluble in oil, ethanol, and

chloroform
[3][4]

Other Properties

Viscosity Low [4]

Synthesis of Oleyl Oleate
Oleyl oleate is typically synthesized via an esterification reaction between oleic acid and oleyl

alcohol.[1] This reaction can be catalyzed by various acidic catalysts, including heterogeneous

catalysts like sodium bisulfate (NaHSO₄) and ionic liquids.[1][6]

General Synthesis Workflow
The synthesis of oleyl oleate involves the reaction of oleic acid and oleyl alcohol, often in the

presence of a catalyst and with the removal of water to drive the reaction to completion. A
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generalized workflow for the synthesis is depicted below.
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A generalized workflow for the synthesis of oleyl oleate.

Experimental Protocols
Protocol 1: Heterogeneous Catalysis using NaHSO₄

This protocol is based on the optimization study by Al-Arafi et al. (2021).[1]

Materials: Oleic acid (90%), oleyl alcohol (85%), sodium bisulfate (NaHSO₄), anhydrous

sodium sulfate, sodium chloride, sodium bicarbonate, and ethyl acetate.[1]

Procedure:

Combine oleic acid and oleyl alcohol in a 1:1 molar ratio in a reaction flask.[1]

Add 9.9 wt% of NaHSO₄ (as a percentage of the weight of oleic acid).[1]

Heat the mixture to 130 °C with continuous stirring for 8 hours.[1]

After the reaction, cool the mixture and dissolve it in ethyl acetate.

Wash the organic layer sequentially with saturated sodium bicarbonate solution, saturated

sodium chloride solution, and water.

Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain

oleyl oleate.[7]

Protocol 2: Ionic Liquid Catalysis

This protocol is based on the work of Al-Arafi et al. using the ionic liquid catalyst [NMP]

[CH₃SO₃].[6]

Materials: Oleic acid (90%), oleyl alcohol (85%), and [NMP][CH₃SO₃] catalyst.[6]

Procedure:

Mix oleic acid and oleyl alcohol in a 1:1 molar ratio.[6]

Add 9.9 wt% of the ionic liquid catalyst.[6]
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Maintain the reaction at 90 °C for 8 hours with stirring.[6]

The product can be separated from the ionic liquid by decantation or extraction, as ionic

liquids often form a separate phase.

Table 2: Optimized Reaction Conditions for Oleyl Oleate Synthesis

Parameter
Heterogeneous Catalyst
(NaHSO₄)[1]

Ionic Liquid Catalyst
([NMP][CH₃SO₃])[6]

Catalyst NaHSO₄ [NMP][CH₃SO₃]

Reactant Molar Ratio (Oleic

Acid:Oleyl Alcohol)
1:1 1:1

Catalyst Amount (wt% of oleic

acid)
9.9% 9.9%

Reaction Temperature 130 °C 90 °C

Reaction Time 8 hours 8 hours

Achieved Yield 96.8% 86%

Characterization
The successful synthesis and purity of oleyl oleate can be confirmed using spectroscopic

techniques such as Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance

(NMR) spectroscopy.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy
Sample Preparation: A thin film of the oleyl oleate sample is placed between two NaCl or

KBr plates.

Analysis: The sample is scanned over the range of 4000-400 cm⁻¹.

Expected Peaks: The FTIR spectrum of oleyl oleate will show a characteristic ester carbonyl

(C=O) stretching peak around 1736-1740 cm⁻¹. The presence of this peak and the
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disappearance of the broad -OH peak from oleyl alcohol and the carboxylic acid -OH from

oleic acid indicate the formation of the ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-25 mg of oleyl oleate in approximately 0.6-0.7 mL of a

deuterated solvent such as chloroform-d (CDCl₃) in an NMR tube.[8]

Analysis: Acquire ¹H and ¹³C NMR spectra.

Expected Signals:

¹H NMR: The spectrum will show characteristic signals for the protons on the double

bonds, the protons alpha to the ester group, and the long alkyl chains.

¹³C NMR: The spectrum will show a characteristic signal for the ester carbonyl carbon

around 173 ppm.[9]

Applications in Drug Development
Oleyl oleate's properties as an emollient and its lipophilic nature make it a promising excipient

in topical and transdermal drug delivery systems.[3][10]

Penetration Enhancer
Oleyl oleate can act as a penetration enhancer, facilitating the transport of active

pharmaceutical ingredients (APIs) through the stratum corneum, the primary barrier of the skin.

[10] The proposed mechanism involves the fluidization of the stratum corneum lipids, which

increases their permeability to drug molecules.[10]
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Mechanism of Action as a Penetration Enhancer

Oleyl Oleate Application
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Proposed mechanism of oleyl oleate as a skin penetration enhancer.

Emollient and Vehicle
In topical formulations, oleyl oleate serves as an emollient, providing a smooth and non-

greasy feel.[4] Its ability to dissolve lipophilic drugs makes it a suitable vehicle for delivering

APIs to the skin.

Safety and Toxicology
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Oleyl oleate is generally considered safe for use in cosmetic and pharmaceutical formulations

at recommended concentrations.[4]

Irritation: High concentrations may cause mild skin and eye irritation.[4]

Toxicity: It is reported to have low acute toxicity.[3] No carcinogenic, mutagenic, or

reproductive toxic effects have been reported.[7]

Regulatory Status: The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that

oleyl oleate is safe in the present practices of use and concentration in cosmetics when

formulated to be non-irritating.[5]

Conclusion
Oleyl oleate is a well-characterized wax ester with established synthesis protocols and a

favorable safety profile. Its physicochemical properties, particularly its lipophilicity and emollient

nature, make it a valuable excipient for researchers and professionals in the field of drug

development, especially for topical and transdermal applications. Further research into its

penetration-enhancing effects with a wider range of APIs could expand its utility in

pharmaceutical formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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